Cas no 101913-95-5 (1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
• CAS No: 101913-95-5
• Molecular Formula: C₂₁H₃₀N₄O
• Molecular Weight: 354.4891
• CID: 140789
• PubChem ID: 59107

1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
• 7-(3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)heptanenitrile
• 101913-95-5
• 8-(6-Cyanohexyl)-3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
• DTXSID10144343
• NSC167685
• HEPTANONITRILE, 7-(3-METHYL-4-OXO-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DEC-8-YL)-
• NSC-167685
• 7-(3-Methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)dec-8-yl)heptanonitrile

• InChIKey： GDFRSJQALJTCDV-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H30N4O/c1-23-18-25(19-10-6-5-7-11-19)21(20(23)26)12-16-24(17-13-21)15-9-4-2-3-8-14-22/h5-7,10-11H,2-4,8-9,12-13,15-18H2,1H3
• SMILES： N#CCCCCCCN1CCC2(C(=O)N(C)CN2C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 354.2422
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 354.242
• Heavy Atom Count: 26
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• LogP: 3.17198
• PSA: 50.58
• Refractive Index: 1.589
• Boiling Point: 571°C at 760 mmHg
• Flash Point: 299.1°C
• Density: 1.15